N-(2-methoxyphenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C22H19N3O4S/c1-28-15-9-7-14(8-10-15)16-12-30-21-20(16)23-13-25(22(21)27)11-19(26)24-17-5-3-4-6-18(17)29-2/h3-10,12-13H,11H2,1-2H3,(H,24,26)
• InChI Key: QTGDTMJUZFYBJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC(=O)NC4=CC=CC=C4OC
• Molecular Formula: C22H19N3O4S
• Molecular Weight: 421.5 g/mol

Description

The compound "N-(2-methoxyphenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide" is a structurally complex molecule that appears to be related to various acetamide derivatives with potential biological activities. The papers provided discuss similar compounds with methoxyphenyl and acetamide groups, which are relevant to the analysis of the compound .

Synthesis Analysis

The synthesis of related compounds involves the creation of acetamide derivatives with specific substitutions to achieve desired biological activities. For instance, the synthesis of a series of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives was reported, which were characterized by physical and spectral data, including IR, 1H NMR, and mass spectrometry . Similarly, novel 2-chloro N-aryl substituted acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1, 3, 4-oxadiazole-2-thiol were synthesized and characterized by LCMS, IR, 1H and 13C spectroscopies, and elemental analysis . These methods could be relevant to the synthesis of the compound under analysis.

Molecular Structure Analysis

The molecular structure of acetamide derivatives is crucial for their biological activity. The influence of methoxyphenyl substitution patterns on the N-(2,6-diarylpyrimidin-4-yl)acetamide scaffold was explored to modulate the A3 adenosine receptor antagonistic profile, with computational models aiding in identifying pharmacophoric elements for selectivity . This suggests that the molecular structure of the compound may also be designed to target specific receptors with high selectivity.

Chemical Reactions Analysis

The chemical reactions involving acetamide derivatives typically aim to enhance their biological properties. The papers do not provide specific reactions for the compound , but they do discuss the synthesis and characterization of similar compounds, which implies that the compound may undergo similar reactions to achieve desired modifications or to enhance its biological activity .

Physical and Chemical Properties Analysis

The physical and chemical properties of acetamide derivatives are characterized using various spectroscopic techniques. The synthesized compounds in the studies were evaluated for their antibacterial, antifungal, and anticancer activities, indicating that these properties are significant for the compound's potential as a therapeutic agent . The compound "N-(2-methoxyphenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide" would likely have similar properties that could be analyzed using these techniques to determine its potential applications.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Kerru et al. (2019) presented the synthesis of novel thienopyrimidine derivatives linked to rhodanine groups. These compounds, including structures related to N-(2-methoxyphenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide, demonstrated significant antimicrobial potency against various bacterial strains, such as E. coli and B. cereus, highlighting their potential as antibacterial agents (Kerru et al., 2019).

Radiolabeling and Imaging

Dollé et al. (2008) discussed the radiosynthesis of [18F]PBR111, a compound structurally related to N-(2-methoxyphenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide, which is used as a selective radioligand for imaging the translocator protein (18 kDa) with positron emission tomography (PET). This study underscores the utility of such compounds in biomedical imaging and diagnosis (Dollé et al., 2008).

Anticancer Activity

The design, synthesis, and in vitro cytotoxic activity of certain acetamide derivatives were explored by Al-Sanea et al. (2020). Their research on derivatives structurally related to N-(2-methoxyphenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide showed notable cancer cell growth inhibition against a panel of 60 cancer cell lines, indicating their potential as anticancer agents (Al-Sanea et al., 2020).

Adenosine A3 Receptor Antagonists

Research by Yaziji et al. (2013) explored the influence of methoxyphenyl substitution on the N-(2,6-diarylpyrimidin-4-yl)acetamide scaffold, leading to novel ligands with excellent potency and selectivity as adenosine A3 receptor antagonists. This study provides insight into the therapeutic potential of these compounds in treating conditions associated with the adenosine A3 receptor (Yaziji et al., 2013).